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Compound of Interest

Compound Name: Choline bicarbonate

CAS No.: 78-73-9

Cat. No.: B1630540

Get Quote

This document provides a detailed calculation of the theoretical molecular weight of choline
bicarbonate. The intended audience includes researchers, scientists, and professionals in

drug development who require precise molecular data for formulation and analysis.

Introduction
Choline bicarbonate is an ionic compound formed from the association of a choline cation and

a bicarbonate anion. Accurate determination of its molecular weight is fundamental for various

scientific applications, including stoichiometry in chemical reactions, preparation of solutions

with specific molar concentrations, and pharmacokinetic modeling. This guide outlines the step-

by-step calculation based on the chemical formulas of the constituent ions and the standard

atomic weights of their elements.

Methodology for Theoretical Molecular Weight
Calculation
The theoretical molecular weight of choline bicarbonate is the sum of the molecular weights

of the choline cation and the bicarbonate anion. The molecular weight of each ion is calculated
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by summing the atomic weights of its constituent atoms.

The chemical formula for the choline cation is (C₅H₁₄NO)⁺, and for the bicarbonate anion, it is

(HCO₃)⁻.

The standard atomic weights used for the calculation are as follows:

Carbon (C): 12.011 g/mol [1][2]

Hydrogen (H): 1.008 g/mol [3][4]

Nitrogen (N): 14.007 g/mol [5][6][7]

Oxygen (O): 15.999 g/mol [8][9][10]

2.1. Calculation of Choline (C₅H₁₄NO)⁺ Molecular Weight

The molecular weight is calculated as: (Number of C atoms × Atomic weight of C) + (Number of

H atoms × Atomic weight of H) + (Number of N atoms × Atomic weight of N) + (Number of O

atoms × Atomic weight of O) = (5 × 12.011) + (14 × 1.008) + (1 × 14.007) + (1 × 15.999) =

60.055 + 14.112 + 14.007 + 15.999 = 104.173 g/mol [11]

2.2. Calculation of Bicarbonate (HCO₃)⁻ Molecular Weight

The molecular weight is calculated as: (Number of H atoms × Atomic weight of H) + (Number of

C atoms × Atomic weight of C) + (Number of O atoms × Atomic weight of O) = (1 × 1.008) + (1

× 12.011) + (3 × 15.999) = 1.008 + 12.011 + 47.997 = 61.016 g/mol [12]

2.3. Calculation of Choline Bicarbonate Molecular Weight

The total theoretical molecular weight is the sum of the molecular weights of the choline and

bicarbonate ions: 104.173 g/mol + 61.016 g/mol = 165.189 g/mol

Data Presentation
The quantitative data for the molecular weight calculation is summarized in the tables below for

clarity and ease of comparison.
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Table 1: Atomic Weights of Constituent Elements

Element Symbol Atomic Weight ( g/mol )

Carbon C 12.011

Hydrogen H 1.008

Nitrogen N 14.007

| Oxygen | O | 15.999 |

Table 2: Molecular Weight Calculation for Choline (C₅H₁₄NO)⁺

Element Number of Atoms
Atomic Weight (
g/mol )

Total Weight (
g/mol )

Carbon 5 12.011 60.055

Hydrogen 14 1.008 14.112

Nitrogen 1 14.007 14.007

Oxygen 1 15.999 15.999

| Total | | | 104.173 |

Table 3: Molecular Weight Calculation for Bicarbonate (HCO₃)⁻

Element Number of Atoms
Atomic Weight (
g/mol )

Total Weight (
g/mol )

Hydrogen 1 1.008 1.008

Carbon 1 12.011 12.011

Oxygen 3 15.999 47.997

| Total | | | 61.016 |
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Table 4: Summary of Theoretical Molecular Weight

Ion Chemical Formula Molecular Weight ( g/mol )

Choline (C₅H₁₄NO)⁺ 104.173

Bicarbonate (HCO₃)⁻ 61.016

| Choline Bicarbonate | C₆H₁₅NO₃ | 165.189 |

Visualization of Component Relationship
The following diagram illustrates the logical relationship for determining the final molecular

weight of choline bicarbonate from its constituent ions.

Choline Cation (C₅H₁₄NO)⁺

Bicarbonate Anion (HCO₃)⁻

Choline Bicarbonate
Molecular Weight:

104.173 g/mol

Theoretical Molecular Weight:
165.189 g/mol

Molecular Weight:
61.016 g/mol

Click to download full resolution via product page

Caption: Calculation workflow for the theoretical molecular weight of choline bicarbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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